Cas no 5334-39-4 (3-Methyl-4-nitro-1H-pyrazole)

• Product Name: 3-Methyl-4-nitro-1H-pyrazole
• CAS No: 5334-39-4
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• MDL: MFCD00037864
• CID: 45724
• PubChem ID: 79255
• Update Time: 2025-10-05

3-Methyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-nitro-1H-pyrazole
• 3-Methyl-4-nitropyrazole
• 5-methyl-4-nitro-1H-pyrazole
• Pyrazole,3(or 5)-methyl-4-nitro- (6CI,7CI)
• Pyrazole, 3-methyl-4-nitro- (8CI)
• 4-Nitro-3-methylpyrazole
• NSC 1410
• FT-0655849
• DTXSID60201490
• AMY4813
• EN300-102556
• 5-methyl-4-nitropyrazole
• 5334-39-4
• SCHEMBL266568
• AKOS015921883
• AS-15916
• MFCD00037864
• M2469
• NSC1410
• AB48855
• NSC-1410
• Z275141432
• AKOS015955369
• 3-methyl-4-nitro pyrazole
• AC-4811
• A7769
• 1H-Pyrazole, 3-methyl-4-nitro-
• 3-Methyl-4-nitro-1H-pyrazole #
• SY010798
• AKOS000304522
• 3(OR 5)-METHYL-4-NITROPYRAZOLE
• CS-W008120
• ALBB-027177
• pyrazole, 3(5)-methyl-4-nitro-
• STK315330
• BBL027933

• MDL： MFCD00037864
• Inchi： 1S/C4H5N3O2/c1-3-4(7(8)9)2-5-6-3/h2H,1H3,(H,5,6)
• InChI Key： WTZYTQJELOHMMJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NNC=1C)=O

Computed Properties

• Exact Mass: 127.03800
• Monoisotopic Mass: 127.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.4
• Topological Polar Surface Area: 74.5A^2

Experimental Properties

• Color/Form: Pale white crystal powder
• Density: 1.426
• Melting Point: 132.0 to 136.0 deg-C
• Boiling Point: 325°C(lit.)
• Flash Point: 142.9℃
• Refractive Index: 1.591
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 74.50000
• LogP: 1.14950

3-Methyl-4-nitro-1H-pyrazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37
• RTECS：UQ7435000
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-Methyl-4-nitro-1H-pyrazole

Introduction to CAS No 5334-39-4: 3-Methyl-4-nitro-1H-pyrazole

The compound with CAS No 5334-39-4, known as 3-Methyl-4-nitro-1H-pyrazole, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the family of pyrazole derivatives, which are widely studied for their unique electronic properties and potential applications in drug design, agrochemicals, and advanced materials.

Pyrazoles are five-membered rings consisting of two adjacent nitrogen atoms and three carbon atoms. The substituted pyrazoles, such as 3-Methyl-4-nitro-1H-pyrazole, exhibit a wide range of biological activities due to their ability to interact with various molecular targets. Recent studies have highlighted the potential of this compound in inhibiting specific enzymes and receptors, making it a promising candidate for therapeutic applications.

The synthesis of 3-Methyl-4-nitro-1H-pyrazole involves a multi-step process that typically includes nucleophilic substitution, oxidation, and cyclization reactions. Researchers have explored various methodologies to optimize the yield and purity of this compound, with some studies reporting novel catalytic systems that significantly reduce reaction times while maintaining high efficiency.

In terms of applications, pyrazole derivatives like CAS No 5334-39-4 are being investigated for their role in the development of new-generation drugs targeting neurodegenerative diseases, cancer, and infectious agents. For instance, recent findings suggest that this compound may act as a potent inhibitor of certain kinases involved in cellular signaling pathways associated with cancer progression.

Beyond its biological applications, pyrazoles are also being explored for their electronic properties in organic electronics. The conjugated system in CAS No 5334-39-4 allows for efficient charge transport, making it a potential candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The environmental impact and safety profile of CAS No 5334-39-4 have also been subjects of recent research. Studies indicate that while the compound exhibits moderate toxicity towards certain aquatic organisms, its degradation pathways under environmental conditions are relatively rapid when exposed to sunlight or microbial activity.

In conclusion, CAS No 5334-39-4: 3-Methyl-4-nitro-1H-pyrazole represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development in both academic and industrial settings.